2-(cyclopentyloxy)-N-(pyrimidin-2-yl)isonicotinamide
Description
2-(cyclopentyloxy)-N-(pyrimidin-2-yl)isonicotinamide, also known as CPI-1205, is a small-molecule inhibitor that targets the enzyme bromodomain and extraterminal domain (BET) proteins. BET proteins are involved in the regulation of gene expression, and their inhibition has been shown to have therapeutic potential in various diseases, including cancer and inflammatory disorders.
Scientific Research Applications
Synthesis and Evaluation for Insecticidal and Antibacterial Potential
The research on pyrimidine linked pyrazole heterocyclics, including derivatives of isonicotinamide, focuses on their synthesis through microwave irradiative cyclocondensation and evaluation for insecticidal and antibacterial activities. These compounds are synthesized to explore their potential in addressing issues related to pests and microbial infections, contributing significantly to agricultural and public health sectors. This approach not only showcases the versatility of isonicotinamide derivatives in synthesizing novel compounds but also their application in developing potential insecticidal and antimicrobial agents (P. P. Deohate, Kalpana A. Palaspagar, 2020).
Development of PET Agents for Alzheimer's Disease Imaging
The exploration into isonicotinamide derivatives extends into the field of neurology, where compounds like 2-(cyclopropanecarboxamido)-N-(pyrimidin-2-yl)isonicotinamide are synthesized for use as potential PET imaging agents. This research is pivotal in advancing the diagnosis and understanding of Alzheimer's disease, offering a non-invasive method to study the brain's biochemical changes and contributing to the development of targeted therapies (Mingzhang Gao, Min Wang, Q. Zheng, 2017).
Novel NNMT Inhibitors for Diabetes Treatment
In the realm of metabolic disorders, novel pyrimidine-5-carboxamide compounds, including isonicotinamide derivatives, are identified as inhibitors of Nicotinamide N-methyltransferase (NNMT). Targeting NNMT offers a promising therapeutic strategy for treating diabetes and associated metabolic syndromes. The development of these inhibitors underscores the therapeutic potential of isonicotinamide derivatives in addressing complex diseases like diabetes, showcasing the broad applicability of these compounds in medicinal chemistry (R. W. Sabnis, 2021).
properties
IUPAC Name |
2-cyclopentyloxy-N-pyrimidin-2-ylpyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2/c20-14(19-15-17-7-3-8-18-15)11-6-9-16-13(10-11)21-12-4-1-2-5-12/h3,6-10,12H,1-2,4-5H2,(H,17,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQCMJAVQRVGDMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CC(=C2)C(=O)NC3=NC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopentyloxy)-N-(pyrimidin-2-yl)isonicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde](/img/structure/B2586734.png)
![5-chloro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyrimidin-2-amine](/img/structure/B2586736.png)
![N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride](/img/structure/B2586742.png)
![(E)-2-cyano-N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-3-(4-methoxyphenyl)prop-2-enamide](/img/structure/B2586743.png)
![N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-3-(2-bromophenyl)propanamide](/img/structure/B2586744.png)
![N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(dibutylsulfamoyl)benzamide](/img/structure/B2586754.png)